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Compound of Interest

Compound Name: Dichlorophenylborane

Cat. No.: B1345638 Get Quote

For Immediate Reference: A comprehensive guide to the safe handling, personal protective

equipment (PPE), and disposal of Dichlorophenylborane, ensuring the protection of

laboratory personnel and the integrity of research.

Dichlorophenylborane is a highly flammable and corrosive chemical that demands stringent

safety measures.[1][2] Adherence to the following operational and disposal plans is critical for

minimizing risks in a research environment. This guide provides procedural, step-by-step

instructions to address specific operational questions, from initial handling to final disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Dichlorophenylborane, a comprehensive PPE strategy is non-negotiable. The

following equipment is mandatory to prevent contact and exposure.

1. Eye and Face Protection:

Wear tightly fitting safety goggles.[3]

A face shield (minimum 8-inch) is also required to protect against splashes.[3]

2. Skin Protection:
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Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[3]

Dispose of contaminated gloves after use.[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A lab

coat should be worn.

3. Respiratory Protection:

In case of fire, wear a self-contained breathing apparatus (SCBA) on pressure-demand

(MSHA/NIOSH approved or equivalent).[1]

Operational Plan: Step-by-Step Handling and
Storage
Handling Dichlorophenylborane:

Ventilation: Always handle Dichlorophenylborane in a well-ventilated area, preferably within

a chemical fume hood.[2][3]

Ignition Sources: This substance is highly flammable.[1][2] Keep it away from heat, sparks,

open flames, and hot surfaces.[3][4] No smoking is permitted in the handling area.[3][4]

Electrostatic Discharge: Implement measures to prevent the buildup of electrostatic charge.

[2][3] Use non-sparking tools and ensure all equipment is grounded.[2][4]

Moisture Sensitivity: Dichlorophenylborane is moisture-sensitive.[3] Handle under an inert

atmosphere (e.g., nitrogen) and keep containers tightly closed when not in use.[2]

Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and

at the end of the workday.[3]

Storage of Dichlorophenylborane:

Container: Keep the substance in its original, tightly sealed container.[3][4] Store in a

corrosive-resistant container with a resistant inner liner.[3][4]
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Location: Store in a dry, cool, and well-ventilated place.[2][3] The storage area should be

designated for flammable and corrosive materials.[2]

Security: Store in a locked-up area.[1][3]

Quantitative Data Summary
For quick reference, the key quantitative properties of Dichlorophenylborane are summarized

in the table below.

Property Value

Specific Gravity 1.220 g/cm³[1]

Melting Point 7 °C / 44.6 °F[1]

Boiling Point 175 °C / 347 °F[1]

Flash Point -14 °C / 6.8 °F[1]

Vapor Density 5.48[1]

Emergency Protocol: Spill and Disposal Plan
Immediate and correct response to a spill is crucial. The following workflow outlines the

necessary steps. In case of a fire, use dry chemical, CO2, or alcohol-resistant foam for

extinction.[1]
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Personnel

Remove Ignition Sources

2.

Ensure Adequate Ventilation

3.

Don Appropriate PPE

4.

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

5.

Collect into a suitable,
closed container for disposal

6.

Label as Hazardous Waste

7.

Dispose according to local,
regional, and national regulations

8.

Spill Occurs

1.

Click to download full resolution via product page

Caption: Workflow for handling a Dichlorophenylborane spill.
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Disposal Plan:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[1] Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[1]

Containment: For spills, absorb the material with an inert substance like sand, earth,

diatomaceous earth, or vermiculite.[3] Place the absorbed material into a suitable, closed

container for disposal.[2][3]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[2][4] Do not empty into drains.[2] Empty containers may retain product residue and can be

dangerous.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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